Cas no 490039-71-9 (3,6-Diiodophthalonitrile)

3,6-Diiodophthalonitrile is a halogenated phthalonitrile derivative characterized by the presence of iodine atoms at the 3 and 6 positions of the phthalonitrile core. This compound is primarily utilized as a key intermediate in the synthesis of advanced materials, including phthalocyanines and other heterocyclic frameworks. The iodine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound's structural properties also lend themselves to applications in optoelectronics and catalysis, where precise functionalization is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3,6-Diiodophthalonitrile structure
3,6-Diiodophthalonitrile structure
Product Name:3,6-Diiodophthalonitrile
CAS No:490039-71-9
MF:C8H2I2N2
MW:379.923825740814
CID:2652293
PubChem ID:11111682
Update Time:2025-10-17

3,6-Diiodophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,6-Diiodophthalonitrile
    • CS-0379237
    • 3,6-diiodobenzene-1,2-dicarbonitrile
    • SCHEMBL24196688
    • G64527
    • 490039-71-9
    • Inchi： 1S/C8H2I2N2/c9-7-1-2-8(10)6(4-12)5(7)3-11/h1-2H
    • InChI Key： GLPULVKOAFQYMA-UHFFFAOYSA-N
    • SMILES： IC1=CC=C(C(C#N)=C1C#N)I

Computed Properties

  • Exact Mass: 379.83074g/mol
  • Monoisotopic Mass: 379.83074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 47.6Ų

3,6-Diiodophthalonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-100mg
3,6-Diiodophthalonitrile
 490039-71-9 98%
100mg
 ￥ƊDzȂ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-250mg
3,6-Diiodophthalonitrile
 490039-71-9 98%
250mg
 ￥œůȂœ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-1g
3,6-Diiodophthalonitrile
 490039-71-9 98%
1g
 ￥ƚŤȂȬ 2023-07-25
Ambeed
A1520265-100mg
3,6-Diiodophthalonitrile
 490039-71-9 95%
100mg
 $80.0 2025-02-25
Ambeed
A1520265-250mg
3,6-Diiodophthalonitrile
 490039-71-9 95%
250mg
 $135.0 2025-02-25
Ambeed
A1520265-1g
3,6-Diiodophthalonitrile
 490039-71-9 95%
1g
 $363.0 2025-02-25
Aaron
AR024IB3-100mg
3,6-Diiodophthalonitrile
 490039-71-9 95%
100mg
 $76.00 2025-02-13
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
CL2303736-500mg
3,6-diiodo-1,2-benzenedicarbonitrile
 490039-71-9 95%
500mg
 ¥2000 2023-11-08
1PlusChem
1P024I2R-100mg
3,6-Diiodophthalonitrile
 490039-71-9 95%
100mg
 $73.00 2023-12-17
1PlusChem
1P024I2R-250mg
3,6-Diiodophthalonitrile
 490039-71-9 95%
250mg
 $123.00 2023-12-17

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